Bakkenolide IIIa
Bakkenolide IIIa
Brand Name:
Vulcanchem
CAS No.:
915289-60-0
VCID:
VC0161260
InChI:
InChI=1S/C24H32O6S/c1-7-14(2)21(26)30-20-19-17(29-18(25)10-11-31-6)9-8-15(3)23(19,5)13-24(20)16(4)12-28-22(24)27/h7,10-11,15,17,19-20H,4,8-9,12-13H2,1-3,5-6H3
SMILES:
CC=C(C)C(=O)OC1C2C(CCC(C2(CC13C(=C)COC3=O)C)C)OC(=O)C=CSC
Molecular Formula:
C24H32O6S
Molecular Weight:
448.574
Bakkenolide IIIa
CAS No.: 915289-60-0
Cat. No.: VC0161260
Molecular Formula: C24H32O6S
Molecular Weight: 448.574
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 915289-60-0 |
|---|---|
| Molecular Formula | C24H32O6S |
| Molecular Weight | 448.574 |
| IUPAC Name | [3a,4-dimethyl-4'-methylidene-7-(3-methylsulfanylprop-2-enoyloxy)-2'-oxospiro[3,4,5,6,7,7a-hexahydro-1H-indene-2,3'-oxolane]-1-yl] 2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C24H32O6S/c1-7-14(2)21(26)30-20-19-17(29-18(25)10-11-31-6)9-8-15(3)23(19,5)13-24(20)16(4)12-28-22(24)27/h7,10-11,15,17,19-20H,4,8-9,12-13H2,1-3,5-6H3 |
| Standard InChI Key | LWJFULOPSWJZSL-BZNVVBPTSA-N |
| SMILES | CC=C(C)C(=O)OC1C2C(CCC(C2(CC13C(=C)COC3=O)C)C)OC(=O)C=CSC |
| Appearance | Powder |
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